Cas no 2228244-94-6 (4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)

• Product Name: 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole
• CAS No: 2228244-94-6
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 5974414
• PubChem ID: 165668307
• Update Time: 2025-10-29

4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole
• EN300-1727870
• 2228244-94-6

• Inchi： 1S/C10H15N5O/c1-15-7-9(6-12-14-11)10(13-15)8-2-4-16-5-3-8/h7-8H,2-6H2,1H3
• InChI Key： OWMULWCLGQCMJJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(CN=[N+]=[N-])=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 221.12766012g/mol
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.4Ų

Additional information on 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole

Introduction to 4-(Azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole (CAS No. 2228244-94-6)

4-(Azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole, with the CAS number 2228244-94-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azide functional group, a methyl substituent, and a tetrahydropyran ring. These structural elements contribute to its potential utility in various biochemical and pharmaceutical applications.

The azide functional group in 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole is particularly noteworthy due to its reactivity and versatility in chemical synthesis. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in the development of bioconjugates and drug delivery systems. The presence of this functional group in the compound allows for efficient and selective conjugation with other molecules, making it a valuable tool in the design of targeted therapeutics.

The methyl substituent on the pyrazole ring enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. Lipophilic compounds are often more readily absorbed by biological membranes, potentially improving their bioavailability and cellular uptake. This characteristic is particularly important in the development of drugs that need to cross cell membranes to exert their therapeutic effects.

The tetrahydropyran ring (oxan) in 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole adds structural complexity and rigidity to the molecule. Tetrahydropyrans are known for their ability to adopt specific conformations, which can be crucial for binding to specific protein targets. This structural feature can enhance the selectivity and affinity of the compound for its intended biological target, thereby improving its therapeutic potential.

Recent research has explored the potential applications of 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole in various areas of medicinal chemistry. For instance, studies have investigated its use as a building block in the synthesis of novel antiviral agents. The azide functional group allows for efficient conjugation with viral entry inhibitors, potentially enhancing their efficacy against viral infections. Additionally, the compound's lipophilic nature may facilitate its penetration into viral particles, further improving its antiviral activity.

In another line of research, 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole has been evaluated as a scaffold for developing new anticancer drugs. The tetrahydropyran ring can be modified to enhance binding to specific cancer-related proteins, such as kinases or proteases. The azide group can also be used to introduce additional functionalities that improve drug stability or target specificity. These modifications have shown promise in preclinical studies, demonstrating enhanced antiproliferative effects against various cancer cell lines.

Beyond its direct therapeutic applications, 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole has also been utilized as a probe molecule in biochemical assays. Its unique structure and reactivity make it suitable for labeling and tracking biomolecules within cells. For example, it can be conjugated with fluorescent dyes or biotin tags to monitor protein-protein interactions or cellular localization patterns. This application has broad implications for understanding cellular processes and disease mechanisms at a molecular level.

In summary, 4-(azidomethyl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole (CAS No. 2228244-94-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for developing novel therapeutics and diagnostic tools. Ongoing research continues to explore new applications and optimizations of this compound, highlighting its importance in advancing our understanding and treatment of various diseases.